Cas no 2376879-92-2 (2,2-Dimethyl-1-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one)

• Product Name: 2,2-Dimethyl-1-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one
• CAS No: 2376879-92-2
• MF: C₁₉H₂₆BNO₃
• MW: 327.225645542145
• CID: 5085784
• PubChem ID: 150019121
• Update Time: 2025-08-05

2,2-Dimethyl-1-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-1-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one
• 2376879-92-2
• F75429
• 2,2-DIMETHYL-1-[7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)INDOL-1-YL]PROPAN-1-ONE

• Inchi： 1S/C19H26BNO3/c1-17(2,3)16(22)21-12-11-13-9-8-10-14(15(13)21)20-23-18(4,5)19(6,7)24-20/h8-12H,1-7H3
• InChI Key： DEWYSULLSQVBJV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C3C=CN(C(C(C)(C)C)=O)C=23)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 327.2005739g/mol
• Monoisotopic Mass: 327.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on 2,2-Dimethyl-1-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one

Introduction to 2,2-Dimethyl-1-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one and Its Significance in Modern Chemical Research

2,2-Dimethyl-1-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one, identified by its CAS number 2376879-92-2, is a compound of significant interest in the field of organic synthesis and pharmaceutical development. This molecule represents a fascinating intersection of structural complexity and functional utility, making it a valuable tool in the synthesis of more complex molecules. The presence of multiple functional groups, including a boronic ester moiety and an indole ring system, endows this compound with unique reactivity that has been explored in various synthetic pathways.

The boronic ester component in this compound is particularly noteworthy. Boronic esters are well-known for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a palladium-catalyzed process that is widely employed in the construction of carbon-carbon bonds. This reaction has become indispensable in the pharmaceutical industry due to its high selectivity and efficiency. The tetramethyl-substituted dioxaborolane group in this compound enhances its stability and reactivity under various conditions, making it an excellent precursor for further functionalization.

The indole ring system is another critical feature of this molecule. Indole derivatives are a vast class of compounds that have garnered considerable attention in medicinal chemistry due to their diverse biological activities. Many natural products and pharmacologically active compounds contain an indole core, which often contributes to their therapeutic effects. The incorporation of an indole moiety into this compound not only adds to its structural complexity but also opens up possibilities for exploring new pharmacological properties.

In recent years, there has been a growing interest in the development of novel methodologies for constructing complex molecular architectures. The compound CAS no 2376879-92-2 has been utilized in several innovative synthetic strategies that highlight its versatility. For instance, it has been employed as a building block in the synthesis of heterocyclic compounds, which are known for their wide range of biological activities. These include antimicrobial agents, anti-inflammatory drugs, and even potential candidates for treating neurological disorders.

One particularly intriguing application of this compound has been its use in the synthesis of bioactive molecules that target specific biological pathways. The indole ring can interact with various biological targets due to its ability to form hydrogen bonds and participate in π-stacking interactions. This property has been exploited in the design of molecules that modulate enzyme activity or interact with receptor proteins. Additionally, the boronic ester functionality allows for further derivatization via cross-coupling reactions, enabling the creation of more complex structures with tailored properties.

The synthesis of 2,2-Dimethyl-1-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one itself is a testament to the advances in synthetic organic chemistry. Modern techniques such as transition metal catalysis and flow chemistry have made it possible to construct complex molecules with high precision and yield. These advancements have not only streamlined the synthesis process but also opened up new avenues for exploring the chemical space of novel compounds.

Recent research has also highlighted the importance of computational methods in guiding synthetic strategies. Molecular modeling and computational chemistry have become indispensable tools for predicting the reactivity and properties of molecules like CAS no 2376879-92-2. These methods allow chemists to design experiments more efficiently and predict outcomes with greater accuracy. As a result, the development of new synthetic routes has been significantly accelerated.

The pharmaceutical industry continues to benefit from these advancements by leveraging compounds like this one to develop new drugs. The ability to rapidly synthesize and modify complex molecules has led to the discovery of several promising drug candidates that are currently undergoing preclinical or clinical evaluation. This underscores the importance of having versatile building blocks such as CAS no 2376879-92-2 in drug discovery pipelines.

In conclusion,CAS no 2376879-92-2, corresponding to 2,2-Dimethyl-1-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-y l)propan -1-one, is a compound with immense potential in modern chemical research. Its unique structural features make it a valuable tool for synthesizing complex molecules with diverse applications. As synthetic methodologies continue to evolve and computational tools become more sophisticated,CAS no 2376879 -92 - 2 will undoubtedly play an increasingly important role in both academic research and industrial applications.